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Compound of Interest

N-(4-
Compound Name:
Bromophenyl)cyanoformamide

CAS No.: 73708-67-5

Cat. No.: B15074831

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(4-
Bromophenyl)cyanoformamide (CAS 73708-67-5), a molecule of interest in synthetic and
medicinal chemistry. Due to the limited publicly available experimental data on this specific
compound, this document synthesizes information from authoritative sources on structurally
related molecules and relevant chemical principles to offer predictive insights into its properties,
synthesis, and potential applications.

Core Molecular Attributes

N-(4-Bromophenyl)cyanoformamide is an aromatic organic compound featuring a
bromophenyl group linked to a cyanoformamide moiety. This unique combination of functional
groups suggests a range of chemical reactivity and potential for use as a building block in the
synthesis of more complex molecules.

Physicochemical and Structural Data
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A summary of the known and predicted properties of N-(4-Bromophenyl)cyanoformamide is
presented in the table below.

Property Value Source
CAS Number 73708-67-5

Molecular Formula CsHsBrN20 [1]
Molecular Weight 225.05 g/mol

Monoisotopic Mass 223.95853 Da [1]
SMILES C1=CC(=CC=C1NC(=0O)C#N) ]

Br

INChl=1S/C8H5BrN20/c9-6-1-

InChl 3-7(4-2-6)11-8(12)5-10/h1-4H, [1]
(H,11,12)
Predicted XlogP 2.4 [1]

Synthesis and Methodology

While a specific, experimentally validated synthesis for N-(4-Bromophenyl)cyanoformamide
is not readily available in the literature, a plausible and efficient synthetic route can be devised
based on established methods for the preparation of cyanoformamides. The most direct
approach involves the reaction of an isocyanate with a cyanide source.[2]

Proposed Synthetic Pathway: Cyanide Addition to
Isocyanate

The chemoselective addition of a cyanide anion to an isocyanate is a direct method for forming
cyanoformamides.[2] This reaction typically requires the activation of a cyanide donor and is
performed under anhydrous conditions at low temperatures to control reactivity and minimize
side reactions.
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Caption: Proposed synthesis of N-(4-Bromophenyl)cyanoformamide.

Experimental Protocol

The following is a detailed, step-by-step methodology adapted from a general procedure for the
synthesis of cyanoformamides.[2]

o Preparation: To a stirred solution of 4-bromophenyl isocyanate (1 equivalent) in dry
tetrahydrofuran (THF) cooled to -78 °C, add dimethylphenylsilylcyanide (1.5 equivalents)
dropwise under an argon atmosphere.

« Initiation: Following the addition of the cyanide source, add a solution of potassium tert-
pentoxide in cyclohexane (0.2 equivalents) dropwise.

o Reaction: Stir the reaction mixture for 1 minute at -78 °C after the complete addition of the
base.

e Quenching and Extraction: Quench the reaction with water and extract the aqueous layer
with ethyl acetate.
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o Workup: Wash the combined organic layers with saturated aqueous sodium chloride, dry
over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

 Purification: Purify the resulting crude product by column chromatography to yield N-(4-
Bromophenyl)cyanoformamide.

Predicted Spectral Properties

The structural features of N-(4-Bromophenyl)cyanoformamide allow for the prediction of its
key spectral characteristics, which are crucial for its identification and characterization.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the N-H, C=0, and
C=N functional groups.

Approximate Wavenumber

Functional Group Key Features
(cm™)

N-H Stretch 3300-3500 Sharp or broad peak

C=N Stretch (Nitrile) 2100-2260 Sharp peak

C=0 Stretch (Amide) 1650-1750 Strong, sharp peak

These predictions are based on typical IR absorption ranges for these functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum is anticipated to show signals corresponding to the
aromatic protons and the amide proton. The aromatic region will likely display a pattern
characteristic of a 1,4-disubstituted benzene ring, appearing as two doublets.[3] The amide
proton (N-H) is expected to appear as a broad singlet.

13C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons, the
carbonyl carbon of the amide, and the nitrile carbon.
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Reactivity and Potential Applications in Drug
Discovery

The N-(4-Bromophenyl)cyanoformamide scaffold contains several reactive sites and
functionalities that make it an attractive starting material for the synthesis of novel compounds

with potential biological activity.

Chemical Reactivity

The cyanoformamide moiety can participate in various chemical transformations. The nitrile
group can undergo hydrolysis to form a carboxylic acid or be reduced to an amine. The amide
group can also be hydrolyzed under acidic or basic conditions. The bromine atom on the
phenyl ring is a key functional group for cross-coupling reactions, such as the Suzuki-Miyaura
reaction, which allows for the introduction of various aryl or heteroaryl groups.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15074831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

